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Compound of Interest

Compound Name: ATD-3169

Cat. No.: B12374393 Get Quote

Providing essential safety and logistical information for the proper disposal of the research

compound ATD-3169 is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. As a novel antibacterial agent used in tuberculosis research, specific

disposal protocols may not be widely published.[1][2][3][4] Therefore, this guide outlines the

necessary steps and precautions for the safe handling and disposal of ATD-3169, based on

general principles of chemical waste management. Researchers must always consult the

specific Safety Data Sheet (SDS) provided by the manufacturer for detailed information.

Chemical and Physical Properties
A summary of the known properties of ATD-3169 is provided below. This information is crucial

for a preliminary assessment of its potential hazards.

Property Value

CAS Number 1788105-63-4

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.274 g/mol

Appearance White Solid

Primary Use Pharmaceutical Research (Antibacterial Agent)

This data is compiled from publicly available chemical information.[5]
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Standard Operating Procedure for Disposal of ATD-
3169
The following protocol provides a step-by-step methodology for the safe disposal of ATD-3169.

This procedure should be adapted to comply with the specific guidelines and regulations of

your institution and region.

Experimental Protocol: Waste Neutralization and
Disposal
Objective: To safely prepare ATD-3169 waste for final disposal by a certified waste

management service.

Materials:

ATD-3169 waste (solid or in solution)

Appropriate chemical waste container, clearly labeled

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Waste disposal tags or labels as required by your institution

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) for ATD-3169.

Identify potential hazards, including reactivity, toxicity, and necessary first-aid measures.

Given its biological activity, it should be handled with care to avoid inhalation or skin contact.

[1][2][3][4]

Segregation of Waste:

Do not mix ATD-3169 waste with other chemical waste streams unless compatibility has

been confirmed.
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Solid waste (e.g., contaminated filter paper, weighing boats) should be collected in a

designated, sealed plastic bag or container.

Solutions containing ATD-3169 should be collected in a labeled, leak-proof liquid waste

container. Avoid mixing with incompatible solvents.

Container Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name "ATD-
3169," and the approximate quantity.

Include any known solvent carriers and their concentrations.

Attach any additional institutional waste tags as required.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated, away from heat sources, and separate from

incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste stream.

Visualizing the Disposal Workflow
To ensure clarity and procedural adherence, the logical flow for the proper disposal of ATD-
3169 is illustrated below. This diagram outlines the key decision points and actions required

from waste generation to final disposal.
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Start: ATD-3169 Waste Generated
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(Solid vs. Liquid)

3a. Collect in Labeled
Solid Waste Container

Solid

3b. Collect in Labeled
Liquid Waste Container

Liquid

4. Store in Designated
Satellite Accumulation Area

5. Contact EHS for Pickup

End: Waste Disposed by
Certified Professionals

Click to download full resolution via product page

Figure 1: Logical workflow for the safe disposal of ATD-3169 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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